Cas no 31251-41-9 (8-Chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one)

• Product Name: 8-Chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one
• CAS No: 31251-41-9
• MF: C₁₄H₁₀ClNO
• MW: 243.688302516937
• MDL: MFCD00800222
• CID: 53723
• PubChem ID: 9816260
• Update Time: 2025-04-18

8-Chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11(6H)-one
• 8-Chloro-10,11-dihydro-4-aza-5H-dibenzo[a,d]cycloheptan-5-one
• 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one
• 11H-Benzo[5,6]cyclohepta[1,2-b]pyridin-11-one, 8-chloro-5,6 -dihydro-
• 8-Chloro-10
• 8-Chloro-10,11-dihydro-4-aza-5
• D] cycloheptan-5-one
• 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one 别名 8-Chloro-10,11-dihydro-4-aza-5H-dibenzo[a,d]cycloheptan-5-one
• 8-Chloro-10,11-dihydro-4-aza-5H-benzo[A,D] cycloheptan-5-one
• 8-Chloro-10,11-dihydro-4-aza-5H-dibenzo[a,d]cyclohepten-5-one
• SY053120
• 8-chloro-5,6-dihydro-11 H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one
• 8-chloro-5,6-dihydro-11h-benzo [5,6]cyclohepta [1,2-b]pyrid-11-one
• 11H-Benzo[5,6]cyclohepta[1,2-b]pyridin-11-one, 8-chloro-5,6-dihydro-
• LORATADINE EP IMPURITY B ( USP RC C)
• FT-0638960
• Q27294379
• UNII-Y8MA5G8500
• Loratadine impurity, 8-chloro-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one- [USP]
• 8-Chloro-5,6-dihydro-11H-benzo[5.6]cyclohepta[1,2-b]pyridin-11-one
• EC 700-257-5
• Loratadine EP Impurity B
• 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclo hepta[1,2-b]pyridin-11-one
• 13-chloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
• WMQNOYVVLMIZDV-UHFFFAOYSA-N
• Y8MA5G8500
• AS-12268
• A18619
• NS00002430
• AKOS005067771
• 13-chloro-4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
• 31251-41-9
• LORATADINE IMPURITY, 8-CHLORO-6,11-DIHYDRO-5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDIN-11-ONE- [USP IMPURITY]
• Z3093895976
• 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyrid-11-one
• CS-0022883
• BCP31805
• Loratadine specified impurity B [EP]
• LORATADINE IMPURITY B [EP IMPURITY]
• 8-Chloro-10,11-dihydro-4-aza-5H-dibenzo-(a,d)cycloheptan-5-one
• C3181
• AC-26332
• 13-chloro-4-azatricyclo[9.4.0.0^{3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
• EN300-252115
• SCHEMBL3839936
• MFCD00800222
• DTXSID40185183
• Loratadine Imp. B (EP); Loratadine USP Related Compound C; Loratadine USP RC C; 8-Chloro-5,6-dihydro-11H-benzo[5.6]cyclohepta[1,2-b]pyridin-11-one; Loratadine Related Compound C; Loratadine Impurity B
• 8-chloro-5,6-dihydro-11h-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one
• Loratadine Imp. B (EP): 8-Chloro-5,6-dihydro-11H-benzo[5.6]cyclohepta[1,2-b]pyridin-11-one
• 8-Chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one

• MDL： MFCD00800222
• Inchi： 1S/C14H10ClNO/c15-11-5-6-12-10(8-11)4-3-9-2-1-7-16-13(9)14(12)17/h1-2,5-8H,3-4H2
• InChI Key： WMQNOYVVLMIZDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C3C(=CC=CN=3)CCC=2C=1)=O

Computed Properties

• Exact Mass: 243.04500
• Monoisotopic Mass: 243.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 103.0 to 107.0 deg-C
• Boiling Point: 433.6±45.0 °C at 760 mmHg
• Flash Point: 216.0±28.7 °C
• Refractive Index: 1.632
• PSA: 29.96000
• LogP: 3.06460
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

8-Chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds